Cas no 77133-21-2 (4-Bromo-5-methoxythiophene-2-carbaldehyde)

4-Bromo-5-methoxythiophene-2-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key structural features—a bromo substituent at the 4-position and a methoxy group at the 5-position on the thiophene ring—enhance its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings. The aldehyde functional group at the 2-position provides a handle for further derivatization, enabling the synthesis of complex thiophene-based scaffolds. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and functional materials due to its stability and well-defined reactivity profile. Its high purity and consistent performance make it a reliable intermediate for research and industrial applications.

4-Bromo-5-methoxythiophene-2-carbaldehyde structure

77133-21-2 structure

Product Name:4-Bromo-5-methoxythiophene-2-carbaldehyde

CAS No:77133-21-2

MF:C₆H₅BrO₂S

MW:221.071699857712

CID:2152811

PubChem ID:12646612

Update Time:2025-06-07

4-Bromo-5-methoxythiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-bromo-5-methoxythiophene-2-carbaldehyde
- VCUVVHCEXSTWFK-UHFFFAOYSA-N
- 3-bromo-5-formyl-2-methoxythiophene
- NE16951
- 4-Bromo-5-methoxythiophene-2-carbaldehyde
- Inchi： 1S/C6H5BrO2S/c1-9-6-5(7)2-4(3-8)10-6/h2-3H,1H3
- InChI Key： VCUVVHCEXSTWFK-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=O)SC=1OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 131
Topological Polar Surface Area: 54.5

4-Bromo-5-methoxythiophene-2-carbaldehyde Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Bromo-5-methoxythiophene-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B429523-10mg	4-bromo-5-methoxythiophene-2-carbaldehyde	77133-21-2		10mg	$ 50.00	2022-06-07
TRC	B429523-50mg	4-bromo-5-methoxythiophene-2-carbaldehyde	77133-21-2		50mg	$ 210.00	2022-06-07
TRC	B429523-100mg	4-bromo-5-methoxythiophene-2-carbaldehyde	77133-21-2		100mg	$ 320.00	2022-06-07
Enamine	EN300-114233-0.05g	4-bromo-5-methoxythiophene-2-carbaldehyde	77133-21-2	95%	0.05g	$88.0	2023-10-26
Enamine	EN300-114233-0.1g	4-bromo-5-methoxythiophene-2-carbaldehyde	77133-21-2	95%	0.1g	$132.0	2023-10-26
Enamine	EN300-114233-0.25g	4-bromo-5-methoxythiophene-2-carbaldehyde	77133-21-2	95%	0.25g	$188.0	2023-10-26
Enamine	EN300-114233-0.5g	4-bromo-5-methoxythiophene-2-carbaldehyde	77133-21-2	95%	0.5g	$353.0	2023-10-26
Enamine	EN300-114233-1.0g	4-bromo-5-methoxythiophene-2-carbaldehyde	77133-21-2	95%	1g	$470.0	2023-06-09
Enamine	EN300-114233-2.5g	4-bromo-5-methoxythiophene-2-carbaldehyde	77133-21-2	95%	2.5g	$923.0	2023-10-26
Enamine	EN300-114233-5.0g	4-bromo-5-methoxythiophene-2-carbaldehyde	77133-21-2	95%	5g	$1364.0	2023-06-09